Cas no 95299-16-4 (3,5-bis(Trifluoromethyl)-Benzeneacetic Acid Methyl Ester)

• Product Name: 3,5-bis(Trifluoromethyl)-Benzeneacetic Acid Methyl Ester
• CAS No: 95299-16-4
• MF: C₁₁H₈F₆O₂
• MW: 286.170444488525
• CID: 1986166
• PubChem ID: 10401718
• Update Time: 2025-04-21

3,5-bis(Trifluoromethyl)-Benzeneacetic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Methyl [3,5-bis(trifluoromethyl)phenyl]acetate
• methyl 2-(3,5-bis(trifluoromethyl)phenyl)acetate
• 3,5-Bis(trifluoromethyl)phenylacetic acid methyl ester
• Methyl 2-[3,5-bis(trifluoromethyl)phenyl]acetate
• 3,5-bis-trifluoromethylphenylacetic acid methyl ester
• MFCD12025301
• (3,5-bis-trifluoromethyl-phenyl)-acetic acid methyl ester
• 95299-16-4
• 3,5-Bis(trifluoromethyl)phenyl acetic acid methyl ester
• Methyl 3,5-bis(trifluoromethyl)phenylacetate
• E83631
• Methyl 3,5-Bis(trifluoromethyl)benzeneacetate
• DA-00243
• Benzeneacetic acid, 3,5-bis(trifluoromethyl)-, methyl ester
• methyl 3,5-bis(triflouromethyl)phenylacetate
• CS-0315358
• (3,5-bis-trifluoromethyl-phenyl)acetic acid methyl ester
• SCHEMBL1296063
• 3,5-Bis(trifluoromethyl)phenylaceticacidmethylester
• 3,5-bis-(Trifluoromethyl)phenyl acetic acid methyl ester
• 3,5-bis(Trifluoromethyl)-Benzeneacetic Acid Methyl Ester

• Inchi： 1S/C11H8F6O2/c1-19-9(18)4-6-2-7(10(12,13)14)5-8(3-6)11(15,16)17/h2-3,5H,4H2,1H3
• InChI Key： URDXSDHDNSBKHI-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(CC(=O)OC)C=1)(F)F

Computed Properties

• Exact Mass: 286.04284847Da
• Monoisotopic Mass: 286.04284847Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.367
• Boiling Point: 199.074 °C at 760 mmHg
• Flash Point: 53.261 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes